Cas no 73325-76-5 ((2-methylprop-2-en-1-yl)(thiophen-2-yl)methylamine)

• Product Name: (2-methylprop-2-en-1-yl)(thiophen-2-yl)methylamine
• CAS No: 73325-76-5
• MF: C₉H₁₃NS
• MW: 167.27122092247
• CID: 5227529
• PubChem ID: 60690026
• Update Time: 2026-03-07

(2-methylprop-2-en-1-yl)(thiophen-2-yl)methylamine Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenemethanamine, N-(2-methyl-2-propen-1-yl)-
• (2-methylprop-2-en-1-yl)(thiophen-2-yl)methylamine

• Inchi： 1S/C9H13NS/c1-8(2)6-10-7-9-4-3-5-11-9/h3-5,10H,1,6-7H2,2H3
• InChI Key： AINBEOQAXNLWTA-UHFFFAOYSA-N
• SMILES： C1(CNCC(C)=C)SC=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (2-methylprop-2-en-1-yl)(thiophen-2-yl)methylamine

Comprehensive Overview of (2-methylprop-2-en-1-yl)(thiophen-2-yl)methylamine (CAS No. 73325-76-5)

The compound (2-methylprop-2-en-1-yl)(thiophen-2-yl)methylamine, identified by its CAS No. 73325-76-5, is a specialized organic molecule that has garnered attention in various research and industrial applications. This amine derivative combines a thiophene ring with an isobutene group, creating a unique structure that offers potential in fields such as material science, pharmaceuticals, and agrochemicals. Its molecular formula and structural features make it a subject of interest for chemists and researchers exploring novel synthetic pathways and functional materials.

One of the key reasons for the growing interest in (2-methylprop-2-en-1-yl)(thiophen-2-yl)methylamine is its versatility. The thiophene moiety is known for its electron-rich properties, which are valuable in designing conductive polymers and organic semiconductors. Meanwhile, the isobutene group introduces reactivity that can be leveraged in polymerization reactions or as a building block for more complex molecules. This dual functionality positions the compound as a promising candidate for advanced material development, particularly in the context of sustainable and high-performance materials.

In the pharmaceutical sector, CAS No. 73325-76-5 is being explored for its potential as an intermediate in drug synthesis. The thiophene ring is a common pharmacophore found in many bioactive molecules, contributing to interactions with biological targets. Researchers are investigating whether modifications to the (2-methylprop-2-en-1-yl)(thiophen-2-yl)methylamine structure could yield derivatives with enhanced therapeutic properties. This aligns with current trends in drug discovery, where there is a strong focus on optimizing molecular scaffolds for improved efficacy and safety.

Another area where (2-methylprop-2-en-1-yl)(thiophen-2-yl)methylamine shows promise is in agrochemical applications. The compound's structural features may contribute to the development of new pesticides or plant growth regulators. With increasing global demand for sustainable agricultural solutions, researchers are keen to identify molecules that can enhance crop yields while minimizing environmental impact. The thiophene and isobutene components of this amine could play a role in addressing these challenges.

From a synthetic chemistry perspective, CAS No. 73325-76-5 presents interesting opportunities for methodological development. The compound's reactivity profile allows for various functionalization strategies, making it a valuable tool for exploring new reaction pathways. This is particularly relevant in the context of green chemistry, where there is a push to develop more efficient and environmentally friendly synthetic protocols. The ability to modify (2-methylprop-2-en-1-yl)(thiophen-2-yl)methylamine under mild conditions could contribute to these efforts.

In conclusion, (2-methylprop-2-en-1-yl)(thiophen-2-yl)methylamine (CAS No. 73325-76-5) is a multifaceted compound with significant potential across multiple disciplines. Its unique combination of a thiophene ring and an isobutene group offers a platform for innovation in materials science, pharmaceuticals, and agrochemicals. As research continues to uncover new applications for this molecule, it is likely to remain a focus of scientific and industrial interest in the years to come.